Tretinoin Tretinoin Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Tretinoin, as well as other retinoids, is important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. Tretinoin is also indicated as a potential treatment of dilated cardiomyopathy (DCM). Tretinoin binds to alpha, beta, and gamma retinoic acid receptors (RARs). RAR-alpha and RAR-beta have been associated with the development of acute promyelocytic leukemia and squamous cell cancers, respectively. RAR-gamma is associated with retinoid effects on mucocutaneous tissues and bone. Tretinoin is not a cytolytic agent but instead induces cytodifferentiation and decreased proliferation of APL cells in culture and in vivo.
Brand Name: Vulcanchem
CAS No.: 302-79-4
Catalog No.: VC1097179
InChI:
SMILES: O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
Molecular Formula: C20H28O2
Molecular Weight: 300.43

Tretinoin

* For research use only. Not for human or veterinary use.

CAS No.: 302-79-4

Inhibitors

Catalog No.: VC1097179

Molecular Formula: C20H28O2

Molecular Weight: 300.43

Purity: >98% (or refer to the Certificate of Analysis)

Tretinoin - 302-79-4

CAS No. 302-79-4
Product Name Tretinoin
IUPAC Name (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
Synonyms alltrans retinoic acid; alltrans vitamin A acid; betaretinoic acid; retinoic acid; TRA; trans retinoic acid; trans vitamin A acid; tretinoinum; Vitamin A Acid. US brand names: Aberel; Aknoten; Avita; Renova; RetinA; RetinA MICRO; Vesanoid. Foreign brand names: Airol; Cordes Vas; Dermairol; EpiAberel; Eudyna; RetisolA; StievaA; StievaA Forte; Vitinoin; ; Abbreviation: ATRA ; Acronyms: ATRA; TRA. Code name: Ro 5488.
Molecular Formula C20H28O2
Molecular Weight 300.43
SMILES O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO, not in water
Description Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Tretinoin, as well as other retinoids, is important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. Tretinoin is also indicated as a potential treatment of dilated cardiomyopathy (DCM). Tretinoin binds to alpha, beta, and gamma retinoic acid receptors (RARs). RAR-alpha and RAR-beta have been associated with the development of acute promyelocytic leukemia and squamous cell cancers, respectively. RAR-gamma is associated with retinoid effects on mucocutaneous tissues and bone. Tretinoin is not a cytolytic agent but instead induces cytodifferentiation and decreased proliferation of APL cells in culture and in vivo.
  

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

18.0152 g/mol